Cas no 1000574-50-4 (7-[2-(4-Chlorophenoxy)ethylamino]-2-(methylthio)thiazolo[4,5-d]pyrimidine)

• Product Name: 7-[2-(4-Chlorophenoxy)ethylamino]-2-(methylthio)thiazolo[4,5-d]pyrimidine
• CAS No: 1000574-50-4
• MF: C₁₄H₁₃ClN₄OS₂
• MW: 352.862218618393
• CID: 3157559
• PubChem ID: 26598580
• Update Time: 2025-11-05

7-[2-(4-Chlorophenoxy)ethylamino]-2-(methylthio)thiazolo[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-[2-(4-Chlorophenoxy)ethylamino]-2-(methylthio)thiazolo[4,5-d]pyrimidine
• N-(2-(4-Chlorophenoxy)ethyl)-2-(methylthio)thiazolo[4,5-d]pyrimidin-7-amine
• 1000574-50-4
• MFCD09877825

• MDL： MFCD09877825
• Inchi： 1S/C14H13ClN4OS2/c1-21-14-19-13-11(22-14)12(17-8-18-13)16-6-7-20-10-4-2-9(15)3-5-10/h2-5,8H,6-7H2,1H3,(H,16,17,18)
• InChI Key： BDRRWWRPVCUGQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCNC1=C2C(=NC=N1)N=C(SC)S2

Computed Properties

• Exact Mass: 352.0219311Da
• Monoisotopic Mass: 352.0219311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 113Ų

Additional information on 7-[2-(4-Chlorophenoxy)ethylamino]-2-(methylthio)thiazolo[4,5-d]pyrimidine

7-[2-(4-Chlorophenoxy)ethylamino]-2-(methylthio)thiazolo[4,5-d]pyrimidine: A Comprehensive Overview

The compound CAS No. 1000574-50-4, also known as 7-[2-(4-Chlorophenoxy)ethylamino]-2-(methylthio)thiazolo[4,5-d]pyrimidine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities and applications in drug design. The structure of this molecule is characterized by a thiazolo[4,5-d]pyrimidine core, which is a fused bicyclic system combining a thiazole and a pyrimidine ring. The substituents attached to this core include a methylthio group at position 2 and a 2-(4-chlorophenoxy)ethylamino group at position 7.

The synthesis of 7-[2-(4-Chlorophenoxy)ethylamino]-2-(methylthio)thiazolo[4,5-d]pyrimidine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, reducing production costs and improving yields. For instance, the use of microwave-assisted synthesis has been reported to accelerate the formation of the thiazolopyrimidine core, while maintaining high purity levels.

The biological activity of this compound has been extensively studied in recent years. Research indicates that it exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug development. For example, studies have shown that it can modulate the activity of kinases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases.

The structural features of CAS No. 1000574-50-4 play a crucial role in its biological activity. The thiazolopyrimidine core provides a rigid framework that facilitates interactions with target proteins, while the substituents at positions 2 and 7 enhance solubility and bioavailability. The methylthio group at position 2 contributes to the molecule's stability and resistance to metabolic degradation, while the 2-(4-chlorophenoxy)ethylamino group at position 7 introduces hydrophilic properties that improve its pharmacokinetic profile.

Recent studies have also explored the potential of this compound as a building block for larger molecular constructs. By modifying its substituents or incorporating it into more complex structures, researchers aim to enhance its therapeutic potential further. For instance, efforts are underway to develop prodrugs or delivery systems that can target specific tissues or cells more effectively.

In terms of applications beyond pharmacology, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics or optoelectronic devices. Researchers are investigating its ability to act as a semiconductor or light-emitting material in next-generation displays and sensors.

The environmental impact of 7-[2-(4-Chlorophenoxy)ethylamino]-2-(methylthio)thiazolo[4,5-d]pyrimidine is another area of interest. As concerns about chemical pollution grow, there is increasing demand for compounds that are both effective and environmentally friendly. Preliminary studies suggest that this compound has low toxicity to aquatic organisms under standard conditions; however, further research is needed to fully assess its environmental footprint.

In conclusion, CAS No. 1000574-50-4, or 7-[2-(4-Chlorophenoxy)ethylamino]-2-(methylthio)thiazolo[4,5-d]pyrimidine, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.